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Compound of Interest

Compound Name: AMP-90

Cat. No.: B1168582

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like AMP-90 (2-
Amino-2-methyl-1-propanol) is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe disposal of
AMP-90, aligning with best practices to build trust and provide value beyond the product itself.

Key Safety and Handling Information

AMP-90 is a combustible liquid that can cause skin irritation and serious eye damage.[1] It is
also harmful to aquatic life with long-lasting effects.[2][3] Therefore, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE):

o Gloves: Wear protective gloves.[1]

o Eye Protection: Use chemical safety goggles and a face shield.[1][4]
e Clothing: Wear a lab coat or apron.[5]

Handling and Storage:

o Keep away from heat, sparks, open flames, and hot surfaces.[1][6]

o Store in a cool, dry, well-ventilated place in its original container.[1][6]
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e Avoid contact with incompatible materials such as strong acids, strong oxidizers, aluminum,
brass, copper, and zinc.[1][7]

Quantitative Data for AMP-90

For easy reference, the following table summarizes key quantitative data for AMP-90.

Property Value

CAS Number 124-68-5

Appearance Clear, light-colored liquid[7]
Boiling Point 165 °C (329 °F)

Melting Point 24 - 28 °C (75 - 82 °F)
Flash Point 172 °F[7]

Density 0.934 g/cm3 at 25 °C (77 °F)
log Pow (n-octanol/water) -0.63[6]

Step-by-Step Disposal Protocol

The primary method for AMP-90 disposal is through an approved hazardous waste disposal
facility.[1][6][8] Do not dispose of AMP-90 down the drain or in regular trash.[5][9]

Methodology for Waste Collection and Disposal:
o Waste Identification and Segregation:

o Characterize the waste. AMP-90 waste is considered hazardous chemical waste.[9]

o Do not mix AMP-90 waste with other waste streams, especially incompatible materials.[9]
» Container Selection and Labeling:

o Use a compatible, leak-proof container for waste collection.[9] The original container is
often a suitable choice.
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o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Amino-2-methyl-1-propanol (AMP-90)".[9] Include the concentration and any other
components mixed with the AMP-90.

+ Waste Storage:

o Store the sealed waste container in a designated, well-ventilated Satellite Accumulation
Area (SAA) that is under the control of laboratory personnel.[9]

o Ensure secondary containment is used to prevent spills.[9]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal by a licensed professional waste disposal service.[8]

o Follow all institutional, local, regional, and national regulations for hazardous waste
disposal.[8]

Spill Cleanup Procedure:

In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Wearing
appropriate PPE, contain the spill with an inert absorbent material.[1][8] Collect the absorbed
material into a suitable, labeled container for disposal as hazardous waste.[1] Prevent the spill
from entering soil, ditches, sewers, or waterways.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of AMP-90.
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Caption: Workflow for the proper disposal of AMP-90 waste.
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This procedural guidance is designed to ensure the safe and compliant disposal of AMP-90,
contributing to a secure and responsible laboratory environment. Always consult your
institution's specific safety protocols and your local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for AMP-90]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168582#amp-90-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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